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Compound of Interest

Compound Name:

(S)-3-((tert-

Butoxycarbonyl)amino)-2-

methylpropanoic acid

CAS No.: 190897-47-3

Cat. No.: B558087

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for N-tert-

butyloxycarbonyl-L-beta-homoalanine (Boc-L-beta-homoalanine). Due to the limited availability

of published, comprehensive raw spectroscopic data for Boc-L-beta-homoalanine, this

document presents expected characteristic data based on the analysis of structurally similar

compounds, such as Boc-L-alanine, and general principles of spectroscopic interpretation for

Boc-protected amino acids. This guide is intended to serve as a reference for the identification

and characterization of this compound in a laboratory setting.

Chemical Structure and Properties
Boc-L-beta-homoalanine is a protected amino acid derivative crucial in peptide synthesis and

drug design. The tert-butyloxycarbonyl (Boc) protecting group on the nitrogen atom prevents

unwanted reactions during peptide coupling.
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Property Value

CAS Number 158851-30-0[1][2]

Molecular Formula C9H17NO4[1][3][4]

Molecular Weight 203.24 g/mol [1][3]

Appearance White to off-white powder[1]

Melting Point 73-78 °C[2]

Optical Rotation [α]D20 = -17 ± 2 ° (c=1 in CHCl3)[1]

Solubility

Soluble in organic solvents like chloroform,

dichloromethane, and methanol[5]; Slightly

soluble in water[5][6]

Spectroscopic Data Summary
The following tables summarize the expected spectroscopic data for Boc-L-beta-homoalanine.

These are predicted values based on the known spectra of analogous compounds and

functional group analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~1.2 d 3H CH₃

~1.4 s 9H C(CH₃)₃ (Boc)

~2.4-2.6 m 2H CH₂

~4.0 m 1H CH

~5.0 br s 1H NH

~11.0 br s 1H COOH
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¹³C NMR (Carbon-13 NMR)

Chemical Shift (δ) ppm Assignment

~18.0 CH₃

~28.0 C(CH₃)₃ (Boc)

~40.0 CH₂

~45.0 CH

~80.0 C(CH₃)₃ (Boc)

~156.0 C=O (Boc)

~175.0 C=O (Carboxyl)

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Functional Group Assignment

~3300 N-H stretch (amide)

~2980-2850 C-H stretch (alkane)

~1740 C=O stretch (carboxyl)

~1690 C=O stretch (urethane)

~1520 N-H bend (amide II)

~1160 C-O stretch (urethane)

Mass Spectrometry (MS)
m/z Ion

204.12 [M+H]⁺

226.10 [M+Na]⁺

148.08 [M-C₄H₉O]⁺ (loss of tert-butyl)

102.05 [M-Boc+H]⁺ (loss of Boc group)
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Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data for

Boc-L-beta-homoalanine. Actual parameters may need to be optimized based on the specific

instrumentation used.

NMR Spectroscopy
Sample Preparation:

Dissolve 5-10 mg of Boc-L-beta-homoalanine in approximately 0.7 mL of a suitable

deuterated solvent (e.g., CDCl₃, DMSO-d₆).

Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition:

Spectrometer: 300-600 MHz

Solvent: CDCl₃

Temperature: 25 °C

Pulse Sequence: Standard single-pulse

Number of Scans: 16-64

Relaxation Delay: 1-2 seconds

¹³C NMR Acquisition:

Spectrometer: 75-150 MHz

Solvent: CDCl₃

Temperature: 25 °C

Pulse Sequence: Proton-decoupled
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Number of Scans: 1024 or more

Relaxation Delay: 2-5 seconds

IR Spectroscopy
Sample Preparation (ATR):

Place a small amount of the solid Boc-L-beta-homoalanine powder directly onto the ATR

crystal.

Apply pressure to ensure good contact between the sample and the crystal.

Data Acquisition (FT-IR):

Spectrometer: Fourier Transform Infrared (FT-IR) Spectrometer

Mode: Attenuated Total Reflectance (ATR)

Spectral Range: 4000-400 cm⁻¹

Resolution: 4 cm⁻¹

Number of Scans: 16-32

Mass Spectrometry
Sample Preparation:

Dissolve a small amount of Boc-L-beta-homoalanine in a suitable solvent (e.g., methanol,

acetonitrile) to a concentration of approximately 1 mg/mL.

Further dilute the sample with the mobile phase to a final concentration of 1-10 µg/mL.

Data Acquisition (ESI-MS):

Mass Spectrometer: Electrospray Ionization Mass Spectrometer (ESI-MS)

Ionization Mode: Positive
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Infusion: Direct infusion via a syringe pump at a flow rate of 5-10 µL/min.

Mass Range: m/z 50-500

Capillary Voltage: 3-4 kV

Drying Gas Flow and Temperature: Optimized for the specific instrument.

Visualization of Analytical Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

synthesized chemical compound like Boc-L-beta-homoalanine.
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Caption: Workflow for Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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